![molecular formula C10H14N2O B1425758 1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethan-1-one CAS No. 1481327-98-3](/img/structure/B1425758.png)
1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethan-1-one
Overview
Description
“1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethan-1-one” is a chemical compound with the CAS Number: 1481327-98-3 . It has a molecular weight of 178.23 . The IUPAC name for this compound is 1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethanone .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H14N2O/c1-8(13)10-5-11-12(7-10)6-9-3-2-4-9/h5,7,9H,2-4,6H2,1H3 . This indicates that the compound has a five-membered aromatic ring structure with two nitrogen atoms adjacent to three carbon atoms .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The storage temperature is normal .Scientific Research Applications
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Scientific Field: Organic Chemistry
- Application : The 1H-1,2,3-triazole derivatives have received prominent attention in scientific research . These heterocycles have motivated the development of different strategies for their preparation and molecular diversification .
- Methods of Application : Most of the synthetic procedures available in the literature are based on catalysis with copper salts . This involves 1,3-dipolar cycloaddition between organic azides and terminal alkynes catalyzed by copper .
- Results or Outcomes : The 1H-1,2,3-triazole and their derivatives constitute an important class of heterocycles in scientific academic and industrial research . They are present in a variety of natural products, synthetics, pharmaceuticals and materials of general interest .
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Scientific Field: Material Science
Safety And Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with this compound are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-[1-(cyclobutylmethyl)pyrazol-4-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-8(13)10-5-11-12(7-10)6-9-3-2-4-9/h5,7,9H,2-4,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOSRWRCCSDKDRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN(N=C1)CC2CCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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